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Compound of Interest

Compound Name:

N,N-dimethyl-3-(4-

methylphenoxy)-1-phenylpropan-

1-amine;hydrochloride

Cat. No.: B1675567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atomoxetine hydrochloride is a selective norepinephrine reuptake inhibitor (NRI) widely used in

research for studying the noradrenergic system and for conditions like Attention-

Deficit/Hyperactivity Disorder (ADHD).[1][2] Its primary mechanism of action is the potent and

selective inhibition of the norepinephrine transporter (NET), with a Ki value of approximately 5

nM.[1][3] It exhibits significantly lower affinity for serotonin (77 nM) and dopamine (1451 nM)

transporters.[1][3] By blocking NET, atomoxetine increases the extracellular concentrations of

norepinephrine and dopamine, particularly in the prefrontal cortex.[3][4] Atomoxetine has also

been identified as a blocker of voltage-gated sodium channels (VGSCs).[1] Proper dissolution

and preparation of atomoxetine hydrochloride are critical for obtaining accurate and

reproducible results in in vitro studies. This document provides detailed protocols for its

solubilization, preparation of stock and working solutions, and storage.
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The solubility of atomoxetine hydrochloride in various solvents is summarized below. This data

is essential for preparing appropriate stock solutions for different experimental needs.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Reference

DMSO ≥ 100 mg/mL ≥ 342.68 mM

Use freshly

opened DMSO

as it is

hygroscopic.

[1]

Water 50 mg/mL 171.34 mM

May require

sonication or

gentle warming

to fully dissolve.

[1][5]

Ethanol ~30 mg/mL ~102.80 mM N/A [4]

Dimethyl

Formamide

(DMF)

~30 mg/mL ~102.80 mM N/A [4]

PBS (pH 7.2) ~2 mg/mL ~6.85 mM N/A [4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is recommended for most applications as DMSO allows for a high concentration

stock that can be easily diluted into aqueous media for experiments.

Materials:

Atomoxetine hydrochloride powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Methodology:

Weighing: Accurately weigh the desired amount of atomoxetine hydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh

29.18 mg of atomoxetine hydrochloride (Molecular Weight: 291.82 g/mol ).

Solvent Addition: Add the appropriate volume of fresh DMSO to the tube. For a 100 mM

solution, add DMSO to a final volume of 1 mL.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. The

solution should be clear. Gentle warming or brief sonication can be used to aid dissolution if

necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to prevent contamination and degradation from repeated freeze-thaw cycles.[1][6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][6]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol describes the dilution of a DMSO stock solution into a cell culture medium for

treating cells.

Materials:

High-concentration atomoxetine hydrochloride stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution
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Methodology:

Thawing: Thaw a single aliquot of the atomoxetine hydrochloride DMSO stock solution at

room temperature.

Serial Dilution: It is recommended to perform serial dilutions to avoid precipitation of the

compound.[6]

First, prepare an intermediate dilution by adding a small volume of the stock solution to the

cell culture medium. For example, dilute the 100 mM stock solution 1:100 in media to get a

1 mM intermediate solution.

Use this intermediate solution to prepare the final working concentrations. For example, to

prepare a 10 µM working solution, add 10 µL of the 1 mM intermediate solution to 990 µL

of cell culture medium.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the working

solution is below 0.5% to avoid solvent-induced cytotoxicity.[6] Prepare a vehicle control

using the same final concentration of DMSO in the cell culture medium to account for any

effects of the solvent.[6]

Application: Mix the final working solution gently and add it to your cell cultures.

Protocol 3: Preparation of an Aqueous Stock Solution
This protocol is suitable for experiments where organic solvents must be avoided. Note the

lower solubility and stability of atomoxetine in aqueous solutions.

Materials:

Atomoxetine hydrochloride powder

Sterile, distilled water or Phosphate-Buffered Saline (PBS)

Sterile tubes

Sonicator or water bath
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Vortex mixer

Methodology:

Weighing: Weigh the desired amount of atomoxetine hydrochloride powder. For example, to

prepare a 10 mg/mL solution in water, weigh 10 mg of the powder.

Solvent Addition: Add the corresponding volume of sterile water or PBS.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, use an

ultrasonic bath or gentle warming to aid dissolution.[1][5]

Sterilization (Optional): If required, filter-sterilize the aqueous solution using a 0.22 µm

syringe filter.

Storage: It is highly recommended to prepare aqueous solutions fresh before each

experiment. Storage of aqueous solutions for more than one day is not recommended due to

potential instability.[4] If short-term storage is necessary, keep the solution at 4°C for no

longer than 24 hours.
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Caption: Mechanism of action of Atomoxetine at the neuronal synapse.
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Caption: Workflow for preparing Atomoxetine HCl solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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